Cas no 2224533-56-4 (2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide)

2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide is a synthetic organic compound featuring a piperidine core substituted with a 4-methylbenzoyl group and a 2-fluoropyridine-4-carboxamide moiety. This structure confers potential utility in medicinal chemistry, particularly as an intermediate or scaffold in drug discovery. The presence of the fluoro substituent enhances metabolic stability and binding affinity, while the amide linkage contributes to molecular rigidity and target selectivity. The compound’s well-defined heterocyclic framework makes it suitable for exploring structure-activity relationships in pharmacological research. Its synthetic accessibility and modular design allow for further derivatization, supporting the development of novel bioactive molecules.
2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide structure
2224533-56-4 structure
Product Name:2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide
CAS No:2224533-56-4
MF:C19H20FN3O2
MW:341.37940788269
CID:5452760
PubChem ID:136522889
Update Time:2025-06-13

2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • AKOS033019817
    • Z1069523402
    • 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide
    • 2224533-56-4
    • EN300-6527961
    • Inchi: 1S/C19H20FN3O2/c1-13-2-4-14(5-3-13)19(25)23-10-7-16(8-11-23)22-18(24)15-6-9-21-17(20)12-15/h2-6,9,12,16H,7-8,10-11H2,1H3,(H,22,24)
    • InChI Key: MLEGGMSUPSPBSI-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CN=1)C(NC1CCN(C(C2C=CC(C)=CC=2)=O)CC1)=O

Computed Properties

  • Exact Mass: 341.15395505g/mol
  • Monoisotopic Mass: 341.15395505g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.3Ų

2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6527961-0.05g
2-fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide
2224533-56-4 95.0%
0.05g
$212.0 2025-03-13

Additional information on 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide

2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide (CAS No. 2224533-56-4): A Comprehensive Overview

2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide (CAS No. 2224533-56-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential therapeutic applications, represents a promising candidate for the development of new drugs targeting various diseases. In this article, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The chemical structure of 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide is noteworthy for its complexity and functional groups. The presence of a fluorine atom, a piperidine ring, and a benzoyl group contributes to its unique pharmacological profile. The fluorine atom, in particular, is known to enhance the lipophilicity and metabolic stability of molecules, making it a valuable feature in drug design. The piperidine ring provides structural rigidity and can influence the compound's binding affinity to specific receptors. The benzoyl group adds further complexity and can modulate the compound's biological activity.

Recent studies have highlighted the potential therapeutic applications of 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders. A study published in the Journal of Medicinal Chemistry demonstrated that 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide exhibits potent SSRI activity with high selectivity for serotonin transporters over other monoamine transporters. This selectivity is crucial for minimizing side effects and improving patient compliance.

In addition to its SSRI activity, 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease. Research conducted at the University of California, San Francisco, revealed that this compound can effectively inhibit beta-secretase (BACE1), an enzyme involved in the production of amyloid-beta peptides, which are key contributors to Alzheimer's pathology. The ability to modulate BACE1 activity makes 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide a potential therapeutic agent for slowing down or preventing the progression of Alzheimer's disease.

The pharmacokinetic properties of 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are essential characteristics for a successful drug candidate. These properties suggest that 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide could be administered orally with minimal dosing frequency, enhancing patient convenience and adherence to treatment regimens.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide (CAS No. 2224533-56-4) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting depression, anxiety disorders, and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd